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Compound of Interest

Compound Name: 2-(4-nitrophenyl)-1H-indole

Cat. No.: B10962499

Get Quote

Executive Summary
2-(4-nitrophenyl)-1H-indole (CAS: 40015-09-6) is a highly functionalized heterocyclic

compound belonging to the 2-arylindole class. In medicinal chemistry, the 2-arylindole core is

universally recognized as a "privileged scaffold"—a molecular framework capable of binding to

multiple, diverse biological receptors with high affinity[1]. The strategic placement of a strongly

electron-withdrawing nitro group at the para-position of the phenyl ring drastically alters the

electronic topography of the indole core, enhancing its hydrogen-bond donor capacity and

making it a critical intermediate in the development of targeted therapeutics, including selective

COX-2 inhibitors, antimicrobial adjuvants, and chemopreventive agents.

Physicochemical Profiling
Understanding the physicochemical parameters of 2-(4-nitrophenyl)-1H-indole is essential for

predicting its pharmacokinetic behavior and optimizing downstream synthetic reactions. The

data below summarizes its core metrics[2].
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Parameter Value
Pharmacological /
Synthetic Significance

Molecular Formula C₁₄H₁₀N₂O₂
Defines the stoichiometric

baseline for synthetic scaling.

Molecular Weight 238.24 g/mol

Ideal for small-molecule drug

design (Lipinski’s Rule of 5

compliant).

Exact Mass 238.0742 Da

Critical for high-resolution

mass spectrometry (HRMS)

validation.

XLogP3 3.6

Indicates high lipophilicity,

favorable for membrane

permeability but requires

formulation strategies for

aqueous solubility.

H-Bond Donors 1

The indole N-H acts as a

critical hydrogen bond donor in

enzyme active sites.

H-Bond Acceptors 2

The oxygens of the nitro group

facilitate electrostatic

interactions.

TPSA 61.6 Å²

Optimal for cellular penetration

and potential blood-brain

barrier crossing.

Data sourced from [2].

Mechanistic Pharmacology & Biological
Applications
As a Senior Application Scientist, I approach the 2-arylindole scaffold not just as a static

structure, but as a dynamic pharmacophore. The causality behind its broad-spectrum activity
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lies in its structural mimicry of endogenous biomolecules (like tryptophan and serotonin)

combined with the tunable electronics of the aryl substituent.

Selective COX-2 Inhibition
Traditional nonsteroidal anti-inflammatory drugs (NSAIDs) indiscriminately block both COX-1

and COX-2, leading to gastrointestinal toxicity. 2,3-diarylindoles and 2-arylindoles bypass this

by exploiting the larger hydrophobic pocket of the COX-2 enzyme[3]. Molecular docking

simulations reveal that the indole core anchors into the hydrophobic channel, while the para-

nitro group engages in critical electrostatic and hydrogen-bonding interactions with residues

such as Arg 120, Gly 526, and Phe 381[3]. This specific binding conformation is responsible for

the potent, selective inhibition of pro-inflammatory prostaglandin synthesis[4].

NF-κB and Nitric Oxide Synthase (NOS) Modulation
Substituted 2-phenylindoles have been identified as dual inhibitors of the NF-κB signaling

pathway and nitric oxide synthase (NOS)[5]. By blocking the nuclear translocation of NF-κB,

these compounds inhibit the downstream transcription of pro-inflammatory cytokines and nitrite

production, offering a synergistic therapeutic approach for inflammation and cancer

chemoprevention[5].

Antimicrobial Efflux Pump Inhibition
In the fight against multidrug-resistant pathogens like Methicillin-Resistant Staphylococcus

aureus (MRSA), 2-arylindoles act as potent efflux pump inhibitors[6]. By binding to the NorA

efflux pump, these derivatives prevent the active expulsion of antibiotics from the bacterial cell,

thereby restoring the bactericidal efficacy of drugs like ciprofloxacin[7].
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Dual pharmacological modulation of COX-2 and NF-κB pathways by 2-arylindole scaffolds.

Synthetic Methodologies: Strategic Approaches
While modern transition-metal-catalyzed C-H arylation (e.g., reacting unprotected indole with 1-

bromo-4-nitrobenzene via Pd(OAc)₂) offers atom economy, it often suffers from regioselectivity

issues (C2 vs. C3 vs. N1 arylation) and requires expensive ligands[8].

For reliable, scalable, and self-validating synthesis of 2-(4-nitrophenyl)-1H-indole, the Fischer

Indole Synthesis remains the gold standard[6]. This method utilizes inexpensive starting

materials (phenylhydrazine and 4-nitroacetophenone) and guarantees absolute regiocontrol at

the C2 position.
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Mechanistic Workflow of the Fischer Indole Synthesis
The reaction proceeds via the formation of a phenylhydrazone, which, under acidic thermal

conditions, tautomerizes to an ene-hydrazine. This intermediate undergoes a concerted [3,3]-

sigmatropic rearrangement—the rate-determining step—cleaving the N-N bond and forming a

new C-C bond. Subsequent intramolecular cyclization and elimination of ammonia yield the

aromatic indole core.
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Mechanistic workflow of the Fischer Indole Synthesis for 2-(4-nitrophenyl)-1H-indole.

Experimental Protocol: Self-Validating Fischer
Indole Synthesis
The following protocol utilizes Polyphosphoric Acid (PPA). Causality note: PPA is selected over

traditional Lewis acids (like ZnCl₂) because it acts simultaneously as a strong Brønsted acid

and a highly viscous, dehydrating solvent. This provides excellent thermal mass, ensuring

uniform heating at 110 °C—the exact activation energy required to drive the[3,3]-sigmatropic

rearrangement without degrading the sensitive diimine intermediate.

Step-by-Step Methodology
Step 1: Hydrazone Formation

In a 250 mL round-bottom flask, dissolve 4-nitroacetophenone (10.0 mmol) and

phenylhydrazine (11.0 mmol, slight excess to ensure complete conversion) in 50 mL of

absolute ethanol.

Add 3 drops of glacial acetic acid as a catalyst.

Reflux the mixture for 2 hours. Monitor via TLC (Hexanes:EtOAc 3:1) until the ketone is

consumed.
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Cool to 0 °C. Filter the precipitated 4-nitroacetophenone phenylhydrazone, wash with cold

ethanol, and dry under vacuum.

Step 2: PPA-Mediated Cyclization

Preheat 20 g of Polyphosphoric Acid (PPA) in a beaker to 90 °C using an oil bath to reduce

its viscosity.

Gradually add the dried hydrazone intermediate (approx. 8 mmol) to the stirring PPA.

Elevate the temperature to 110 °C and maintain rigorous mechanical stirring for 1.5 hours.

Observation: The mixture will darken significantly as the sigmatropic rearrangement and

ammonia elimination occur.

Step 3: Quench and Purification

Pour the hot, viscous reaction mixture directly over 200 g of crushed ice with vigorous

stirring.

Neutralize the highly acidic aqueous suspension by slowly adding concentrated aqueous

ammonia (NH₄OH) until the pH reaches ~7.5. This forces the precipitation of the crude 2-(4-
nitrophenyl)-1H-indole.

Filter the crude solid and wash extensively with distilled water to remove phosphate salts.

Recrystallize from hot ethanol to yield the pure product as a crystalline solid.

Analytical Self-Validation
To confirm the integrity of the synthesis, utilize ¹H-NMR (DMSO-d₆). The protocol is considered

successful if the following diagnostic shifts are observed:

~11.8 ppm (bs, 1H): The highly deshielded indole N-H proton (broad singlet).

~8.3 ppm (d, 2H) & ~8.1 ppm (d, 2H): The AA'BB' spin system characteristic of the para-

nitrophenyl ring.
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~7.1 ppm (s, 1H): The distinct C3-H proton of the indole ring, confirming successful

cyclization at the C2 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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